Cas no 1541315-13-2 (1-(3-methylfuran-2-yl)cyclobutan-1-amine)

1-(3-Methylfuran-2-yl)cyclobutan-1-amine is a specialized organic compound featuring a cyclobutane ring substituted with an amine group and a 3-methylfuran-2-yl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The cyclobutane ring introduces steric constraints, which can influence conformational preferences and binding interactions, while the furan heterocycle offers opportunities for further functionalization. The compound’s amine group enhances its versatility as a building block for derivatization or as an intermediate in heterocyclic chemistry. Its distinct molecular architecture makes it valuable for research applications requiring rigid, small-ring frameworks with heteroatom incorporation.
1-(3-methylfuran-2-yl)cyclobutan-1-amine structure
1541315-13-2 structure
Product Name:1-(3-methylfuran-2-yl)cyclobutan-1-amine
CAS No:1541315-13-2
MF:C9H13NO
MW:151.205622434616
CID:6427587
PubChem ID:96733786
Update Time:2025-08-02

1-(3-methylfuran-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylfuran-2-yl)cyclobutan-1-amine
    • 1541315-13-2
    • EN300-1739481
    • Inchi: 1S/C9H13NO/c1-7-3-6-11-8(7)9(10)4-2-5-9/h3,6H,2,4-5,10H2,1H3
    • InChI Key: ZFNDLOSRABBUDP-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1C1(CCC1)N

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 39.2Ų

1-(3-methylfuran-2-yl)cyclobutan-1-amine Pricemore >>

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1-(3-methylfuran-2-yl)cyclobutan-1-amine Related Literature

Additional information on 1-(3-methylfuran-2-yl)cyclobutan-1-amine

Exploring the Unique Properties and Applications of 1-(3-methylfuran-2-yl)cyclobutan-1-amine (CAS No. 1541315-13-2)

The compound 1-(3-methylfuran-2-yl)cyclobutan-1-amine (CAS No. 1541315-13-2) is a fascinating chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a furan ring system with a cyclobutylamine moiety, creating a hybrid structure that offers intriguing possibilities in various fields of chemistry and materials science. Researchers are particularly interested in how the 3-methylfuran component interacts with the cyclobutanamine group to produce novel chemical behaviors.

One of the most compelling aspects of 1-(3-methylfuran-2-yl)cyclobutan-1-amine is its potential role in pharmaceutical research. The presence of both furan and amine functional groups makes this compound a valuable scaffold for drug discovery. Recent studies have shown that similar structures exhibit interesting biological activities, leading to increased interest in this specific molecule. The CAS 1541315-13-2 compound is being investigated for its possible interactions with various biological targets, though it's important to note that current research is still in the exploratory phase.

In the realm of materials science, 1-(3-methylfuran-2-yl)cyclobutan-1-amine shows promise as a building block for advanced polymers and functional materials. The furan ring provides aromatic character and potential for π-π interactions, while the cyclobutylamine group offers rigidity and directional properties. This combination could lead to materials with unique mechanical and electronic characteristics. Researchers are particularly excited about its potential applications in creating new types of smart materials that respond to environmental stimuli.

The synthesis of 1-(3-methylfuran-2-yl)cyclobutan-1-amine (CAS 1541315-13-2) presents interesting challenges for organic chemists. The construction of the cyclobutane ring adjacent to the furan system requires careful consideration of reaction conditions and protecting group strategies. Recent advances in catalysis and green chemistry approaches have made the production of this compound more efficient and environmentally friendly. These developments align well with current trends in sustainable chemistry and the pharmaceutical industry's push toward greener synthetic methods.

Analytical characterization of 1-(3-methylfuran-2-yl)cyclobutan-1-amine reveals interesting spectroscopic properties. The furan proton signals in NMR spectroscopy appear distinct from typical aromatic systems, while the cyclobutyl protons show characteristic coupling patterns. These features make the compound particularly useful as a model system for studying ring strain effects on molecular properties. Advanced techniques like X-ray crystallography have been employed to determine the precise three-dimensional structure of this molecule, providing valuable insights into its conformational preferences.

The stability and storage requirements of 1-(3-methylfuran-2-yl)cyclobutan-1-amine (CAS 1541315-13-2) are important considerations for researchers working with this compound. Preliminary studies suggest that it maintains good stability under standard laboratory conditions, though precautions should be taken to protect it from strong oxidizers and extreme pH conditions. Proper handling procedures, including the use of appropriate personal protective equipment, are recommended when working with this chemical, as with all laboratory reagents.

Looking toward future applications, 1-(3-methylfuran-2-yl)cyclobutan-1-amine shows potential in several emerging fields. Its unique structure makes it a candidate for development in bioimaging probes, where the furan moiety could serve as a fluorescence tag. Additionally, the compound's rigid yet slightly flexible structure suggests possible uses in molecular recognition systems. As research continues, we may discover even more applications for this versatile molecule in areas ranging from catalysis to material science.

The commercial availability of 1-(3-methylfuran-2-yl)cyclobutan-1-amine (CAS 1541315-13-2) has increased in recent years as interest in this compound has grown. Several specialty chemical suppliers now offer this material in research quantities, with purity levels suitable for various applications. Researchers should verify the specifications and analytical data provided by suppliers to ensure the material meets their specific requirements. The growing market for this compound reflects its increasing importance in chemical research and development.

In conclusion, 1-(3-methylfuran-2-yl)cyclobutan-1-amine represents an exciting area of chemical research with multiple potential applications. Its unique combination of furan and cyclobutylamine structural elements creates opportunities for innovation in pharmaceuticals, materials science, and beyond. As synthetic methods improve and our understanding of this compound's properties deepens, we can expect to see even more creative uses for this versatile molecule. Researchers interested in exploring the frontiers of organic chemistry would do well to consider the possibilities offered by this intriguing compound.

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